Cas no 61788-28-1 (N-(2-Bromophenyl)-1H-indole-3-carboxamide)

• Product Name: N-(2-Bromophenyl)-1H-indole-3-carboxamide
• CAS No: 61788-28-1
• MF: C₁₅H₁₁BrN₂O
• MW: 315.164642572403
• CID: 1089119
• PubChem ID: 12375092
• Update Time: 2025-05-27

N-(2-Bromophenyl)-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromophenyl)-1H-indole-3-carboxamide
• 61788-28-1
• DTXSID00495053
• SCHEMBL8258117
• AKOS008997672
• 1H-Indole-3-carboxamide, N-(2-bromophenyl)-

• Inchi： 1S/C15H11BrN2O/c16-12-6-2-4-8-14(12)18-15(19)11-9-17-13-7-3-1-5-10(11)13/h1-9,17H,(H,18,19)
• InChI Key： FYQCIOKDZWJFCY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 314.00548g/mol
• Monoisotopic Mass: 314.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 44.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-Bromophenyl)-1H-indole-3-carboxamide

N-(2-Bromophenyl)-1H-indole-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 61788-28-1, commonly referred to as N-(2-Bromophenyl)-1H-indole-3-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an indole ring system with a bromophenyl group and a carboxamide moiety. The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is known for its versatility and wide-ranging applications in drug design and chemical synthesis.

N-(2-Bromophenyl)-1H-indole-3-carboxamide has been the subject of numerous studies due to its potential as a building block in medicinal chemistry. The bromine atom at the 2-position of the phenyl ring introduces electronic and steric effects that can be exploited to modulate the compound's reactivity and bioavailability. Recent research has focused on its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting protein kinases and other enzyme systems.

The synthesis of N-(2-Bromophenyl)-1H-indole-3-carboxamide involves a multi-step process that typically begins with the preparation of indole derivatives. One common approach is the Paal-Knorr synthesis, which utilizes β-diketones or related compounds to form the indole ring system. Subsequent functionalization steps, such as bromination and amidation, are then employed to introduce the desired substituents. These reactions are often optimized using modern techniques like microwave-assisted synthesis or catalytic methods to enhance yield and selectivity.

One of the most promising applications of N-(2-Bromophenyl)-1H-indole-3-carboxamide lies in its use as a precursor for drug development. The indole core is a common feature in many FDA-approved drugs, including antidepressants like fluoxetine and antipsychotics like risperidone. By modifying the substituents on the indole ring, researchers can tailor the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to improve its therapeutic potential.

Recent studies have also explored the use of N-(2-Bromophenyl)-1H-indole-3-carboxamide in materials science applications. For instance, its ability to form self-assembled monolayers (SAMs) has been investigated for use in surface modification and nanotechnology. The carboxamide group can act as a reactive site for covalent bonding with various substrates, making it a valuable component in the design of functional surfaces with tailored properties.

In terms of biological activity, N-(2-Bromophenyl)-1H-indole-3-carboxamide has shown promise as an inhibitor of several key enzymes involved in disease pathways. For example, it has been reported to exhibit inhibitory activity against tyrosine kinases, which are overexpressed in various cancers. This makes it a potential candidate for further exploration in oncology research.

The structural versatility of N-(2-Bromophenyl)-1H-indole-3-carboxamide also lends itself well to combinatorial chemistry approaches. By varying the substituents on both the indole and phenyl rings, researchers can generate libraries of compounds with diverse biological profiles. High-throughput screening (HTS) techniques have been employed to evaluate these compounds for their potential as leads in drug discovery programs.

From an environmental perspective, there is growing interest in understanding the fate and toxicity of N-(2-Bromophenyl)-1H-indole-3-carboxamide in aquatic systems. Brominated aromatic compounds are known to persist in the environment due to their stability and resistance to biodegradation. However, recent studies suggest that under certain conditions, such as UV irradiation or microbial action, these compounds can undergo transformation into less harmful byproducts.

In conclusion, N-(2-Bromophenyl)-1H-indole-3-carboxamide is a versatile compound with significant potential across multiple disciplines. Its unique structure allows for diverse applications ranging from drug development to materials science, while ongoing research continues to uncover new insights into its properties and uses.